Cas no 55134-83-3 (Isoxazole, 3-ethyl-4,5-dihydro-5-phenyl-)

• Product Name: Isoxazole, 3-ethyl-4,5-dihydro-5-phenyl-
• CAS No: 55134-83-3
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 352740
• PubChem ID: 10866847
• Update Time: 2025-04-19

Isoxazole, 3-ethyl-4,5-dihydro-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-ethyl-4,5-dihydro-5-phenyl-
• 3-ethyl-5-phenyl-4,5-dihydro-1,2-oxazole
• 3-Ethyl-5-phenyl-2-isoxazolin
• 3-ethyl-5-phenyl-4,5-dihydro-isoxazole
• Isoxazole,3-ethyl-4,5-dihydro-5-phenyl
• 3-Ethyl-5-phenyl-4,5-dihydroisoxazole
• ZHHOTMLQQIDFAL-UHFFFAOYSA-N
• 55134-83-3
• DTXSID40446362

• Inchi： 1S/C11H13NO/c1-2-10-8-11(13-12-10)9-6-4-3-5-7-9/h3-7,11H,2,8H2,1H3
• InChI Key： ZHHOTMLQQIDFAL-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)CC(CC)=N1

Computed Properties

• Exact Mass: 175.10000
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59000
• LogP: 2.34960